Cas no 1804892-32-7 (2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-acetic acid)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-acetic acid
• CAS No: 1804892-32-7
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4862986
• Update Time: 2025-07-21

2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-acetic acid

• Inchi： 1S/C8H5BrF2INO2/c9-7-4(12)1-3(8(10)11)5(13-7)2-6(14)15/h1,8H,2H2,(H,14,15)
• InChI Key： HBTOZXIXBMIACF-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CC(=O)O)C(C(F)F)=C1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-acetic acid

Introduction to 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-acetic acid (CAS No. 1804892-32-7) and Its Applications in Modern Chemical Biology

2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-acetic acid (CAS No. 1804892-32-7) is a highly versatile and structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. Its unique combination of bromo, iodo, and difluoromethyl substituents on a pyridine core makes it an invaluable building block for synthesizing a wide range of pharmacologically active molecules. This compound has been extensively explored in the development of novel therapeutic agents, particularly in the areas of oncology, immunology, and infectious diseases.

The presence of multiple halogen atoms on the pyridine ring enhances the reactivity of 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-acetic acid, allowing for diverse functionalization strategies such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. These chemical properties have made it a preferred scaffold for medicinal chemists seeking to design molecules with improved binding affinity and selectivity. Recent advancements in synthetic methodologies have further expanded the utility of this compound, enabling the rapid construction of complex drug-like structures.

In the realm of oncology, 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-acetic acid has been utilized as a key intermediate in the synthesis of kinase inhibitors and other targeted therapies. For instance, derivatives of this compound have shown promising activity against various cancer-related kinases, including those involved in tyrosine signaling pathways. The difluoromethyl group, in particular, has been recognized for its ability to enhance metabolic stability and binding interactions with biological targets. Studies have demonstrated that incorporation of this moiety can lead to compounds with superior pharmacokinetic profiles.

Moreover, the bromo and iodo substituents on the pyridine ring provide excellent handles for further derivatization through palladium-catalyzed cross-coupling reactions. This has enabled the construction of biaryl systems, which are prevalent in many approved drugs. For example, recent research has highlighted the use of 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-acetic acid in generating novel aryl sulfonamide and amide-based inhibitors that exhibit potent activity against certain tumor-associated enzymes. These findings underscore the compound's potential as a cornerstone in anticancer drug development.

Beyond oncology, 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-acetic acid has found applications in immunology and infectious disease research. The structural motif present in this compound has been leveraged to develop small molecules that modulate immune cell function and inhibit pathogen-specific enzymes. Notably, derivatives have been investigated for their ability to interfere with bacterial biofilm formation and viral replication mechanisms. The acetic acid moiety at the 6-position further adds to its versatility, allowing for facile conjugation with other biomolecules or further derivatization to achieve desired pharmacological effects.

The synthesis of 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-acetic acid itself is a testament to modern synthetic chemistry advancements. The compound can be readily prepared through multi-step sequences involving halogenation strategies and protecting group manipulations. Recent reports have even demonstrated catalytic methods that streamline its production while maintaining high yields and purity. These innovations have made it more accessible for academic and industrial researchers to explore its full potential.

In conclusion, 2-Bromo-5-(difluoromethyl)-3-iodopyridine-6-acetic acid (CAS No. 1804892-32-7) represents a cornerstone molecule in contemporary chemical biology research. Its unique structural features and reactivity make it an indispensable tool for designing novel therapeutic agents across multiple disease areas. As synthetic methodologies continue to evolve, we can expect even more innovative applications of this compound to emerge, further solidifying its role as a key intermediate in drug discovery pipelines.